Cas no 641-39-4 (Allomatrine)

Allomatrine structure

Product Name:Allomatrine

CAS No:641-39-4

MF:C₁₅H₂₄N₂O

MW:248.36386

CID:39377

PubChem ID:7000681

Update Time:2024-10-28

Allomatrine Chemical and Physical Properties

Names and Identifiers

- sophoridine
- allomatrine
- 1H,5H,10H-Dipyrido[2,1-f:3',2',1'-ij][1,6]naphthyridin-10-one,dodecahydro-, (7aS,13aR,13bR,13cR)-
- 6-Allomatrine
- Tetrahydroisosophoramine
- (1R,2R,9S,17R)-7,13-diazatetracyclo[7.7.1.02,7.013,17]heptadecan-6-one
- (1R,2R,9S,17R)-7,13-diazatetracyclo[7.7.1.0?,?.0??,??]heptadecan-6-one
- CS-0007107
- MS-23520
- DTXSID601118430
- 641-39-4
- CHEMBL383443
- AKOS040759060
- HY-N0050
- (7aS,13aR,13bR,13cR)-Dodecahydro-1H,5H,10H-dipyrido[2,1-f:3',2',1'-ij][1,6]naphthyridin-10-one
- (+)-allomatrine
- DA-70713
- (1R,2R,9S,17R)-7,13-diazatetracyclo[7.7.1.0(2),?.0(1)(3),(1)?]heptadecan-6-one
- G16170
- (7aS,13aR,13bR,13cR)-Dodecahydro-1H,5H,10H-dipyrido[2,1-f:3a(2),2a(2),1a(2)-ij][1,6]naphthyridin-10-one
- Allomatrine
- Inchi： InChI=1S/C15H24N2O/c18-14-7-1-6-13-12-5-3-9-16-8-2-4-11(15(12)16)10-17(13)14/h11-13,15H,1-10H2/t11-,12+,13+,15+/m0/s1
- InChI Key： ZSBXGIUJOOQZMP-KYEXWDHISA-N
- SMILES： O=C1CCC[C@]2([H])[C@@]3([H])CCCN4CCC[C@@]([H])(CN21)[C@@]43[H]

Computed Properties

Exact Mass: 248.189
Monoisotopic Mass: 248.189
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 18
Rotatable Bond Count: 0
Complexity: 356
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 4
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 23.6A^2
XLogP3: 1.6

Experimental Properties

Color/Form: Powder
Density: 1.16
Melting Point: 106-107 ºC
Boiling Point: 638.7±55.0 °C at 760 mmHg
Flash Point: 340.1±31.5 °C
PSA: 23.55000
LogP: 1.74750
Vapor Pressure: No data available

Allomatrine Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ° C, -4 ° C is better

Allomatrine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	A304257-100mg	Allomatrine	641-39-4	≥98%(HPLC)	100mg	¥132.90	2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	A304257-500mg	Allomatrine	641-39-4	≥98%(HPLC)	500mg	¥390.90	2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	A304257-1g	Allomatrine	641-39-4	≥98%(HPLC)	1g	¥566.90	2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	A304257-20mg	Allomatrine	641-39-4	≥98%(HPLC)	20mg	¥58.90	2023-09-04
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	A51250-20mg	4-(2-Biphenylyl)-1-(hydroxymethyl)-10-oxa-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione	641-39-4	,≥98%（HPLC）	20mg	¥148.0	2023-09-08
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T6S1010-25 mg	Allomatrine	641-39-4	99.87%	25mg	￥200.00	2022-04-26
MedChemExpress	HY-N0050-25mg	Allomatrine	641-39-4	98.19%	25mg	￥500	2024-04-18
MedChemExpress	HY-N0050-50mg	Allomatrine	641-39-4	98.19%	50mg	￥800	2024-04-18
MedChemExpress	HY-N0050-100mg	Allomatrine	641-39-4	98.19%	100mg	￥1300	2024-04-18
TargetMol Chemicals	T6S1010-20mg	Allomatrine	641-39-4	99.87%	20mg	￥ 100	2024-05-22

Allomatrine Production Method

Production Method 1

769108-87-4

641-39-4

919764-80-0

6838-36-4

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Platinum Solvents: Water ; 15 min, 1 atm, 98 °C

Reference

A Pyridine Dearomatization Approach to the Matrine-Type Lupin Alkaloids

Kerkovius, Jeff K. ; Stegner, Andrea ; Turlik, Aneta ; Lam, Pik Hoi; Houk, Kendall N. ; et al, Journal of the American Chemical Society, 2022, 144(35), 15938-15943